Cas no 5351-91-7 ((thiophen-2-ylmethylidene)aminothiourea)

• Product Name: (thiophen-2-ylmethylidene)aminothiourea
• CAS No: 5351-91-7
• MF: C₆H₇N₃S₂
• MW: 185.269877672195
• MDL: MFCD00173810
• CID: 371623
• PubChem ID: 6861431
• Update Time: 2025-05-26

(thiophen-2-ylmethylidene)aminothiourea Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide,2-(2-thienylmethylene)-
• 2-(2-Thienylmethylidene)hydrazine-1-carbothioamide
• 1-(THEN-2-YLIDENE)THIOSEMICARBAZIDE
• 2-(1H-IMIDAZOL-1-YL)BENZYLAMINE
• 2-(2-thienylmethylene)-hydrazinecarbothioamid
• 2-formylthiophenethiosemicarbazone
• 2-thiophenealdehydethiosemicarbazone
• 2-thiophenecarbaldehydethiosemicarbazone
• 4-(thenylidene)-2-thio-semicarbazid
• IFLAB-BB F0802-0054
• Thiophen-2-carbaldehyd-thiosemicarbazon
• thiophene thiosemicarbazone
• THIOPHENE-2-CARBALDEHYDE THIOSEMICARBAZONE
• thiophene-2-carboxaldehyde thiosemicarbazone
• 2-Thiophenealdehyde thiosemicarbazone
• Thiophene-2-carboxaldehyde, thiosemicarbazide
• Semicarbazide, 4-(thenylidene)-2-thio-
• Z49561482
• HMS565P12
• Hydrazinecarbothioamide, 2-(2-thienylmethylene)-
• 1021928-63-1
• Thiophenecarboxaldehyde thiosemicarbazone
• CS-0313995
• 1-(Thien-2-ylidene)thiosemicarbazide
• NSC 734
• 2-Formylthiophene thiosemicarbazone
• 2-(Thiophen-2-ylmethylene)hydrazinecarbothioamide
• 2-(Thiophen-2-ylmethylene)hydrazine-1-carbothioamide
• A917932
• 2-Thiophenecarboxaldehyde thiosemicarbazone
• YNTKURSKMLATKI-XBXARRHUSA-N
• 2-Thiophenecarboxaldehyde, thiosemicarbazone
• [(thiophen-2-ylmethylidene)amino]thiourea
• CHEMBL4562624
• [(E)-2-thienylmethyleneamino]thiourea
• AKOS000269500
• MFCD00173810
• [(E)-thiophen-2-ylmethylideneamino]thiourea
• AI3-52012
• EN300-52261
• [(E)-[(thiophen-2-yl)methylidene]amino]thiourea
• 2-Thiophenecarbaldehyde thiosemicarbazone
• AS-9171
• 5351-91-7
• STK698279
• BDBM50610778
• (2E)-2-(thiophen-2-ylmethylidene)hydrazinecarbothioamide
• (thiophen-2-ylmethylidene)aminothiourea

• MDL： MFCD00173810
• Inchi： 1S/C6H7N3S2/c7-6(10)9-8-4-5-2-1-3-11-5/h1-4H,(H3,7,9,10)/b8-4+
• InChI Key： YNTKURSKMLATKI-XBXARRHUSA-N
• SMILES： S1C=CC=C1/C=N/NC(N)=S

Computed Properties

• Exact Mass: 185.00800
• Monoisotopic Mass: 185.00813958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Melting Point: 187 °C
• PSA: 110.74000
• LogP: 2.00640

(thiophen-2-ylmethylidene)aminothiourea Security Information

• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S26;S36/37/39
• Storage Condition：(BD61530)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Hydrazines and derivatives Thiosemicarbazides

Additional information on (thiophen-2-ylmethylidene)aminothiourea

Introduction to (thiophen-2-ylmethylidene)aminothiourea and Its Significance in Modern Chemical Research

Compound with the CAS number 5351-91-7, specifically identified as (thiophen-2-ylmethylidene)aminothiourea, represents a fascinating subject of study in the realm of chemical biology and pharmaceutical development. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in various scientific domains. The molecular framework of this compound incorporates both thiophene and thiourea moieties, which are well-known for their diverse reactivity and biological significance.

The structural composition of (thiophen-2-ylmethylidene)aminothiourea lends itself to a wide array of chemical transformations, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the thiophen-2-yl group provides a platform for further functionalization, while the aminothiourea moiety introduces nucleophilic centers that can participate in various organic reactions. These characteristics make the compound particularly interesting for researchers exploring novel synthetic pathways and drug discovery strategies.

In recent years, there has been a growing interest in the development of heterocyclic compounds that exhibit biological activity. Among these, thiophene derivatives have shown promise in several therapeutic areas due to their ability to interact with biological targets in unique ways. The incorporation of a thiourea group into the molecular structure enhances the potential for biological activity by introducing polar and hydrogen-bonding capabilities. This combination of features has led to investigations into the pharmacological properties of derivatives of (thiophen-2-ylmethylidene)aminothiourea.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. Researchers have been exploring its use in the synthesis of molecules that target specific biological pathways, particularly those involved in inflammation and cancer. The versatility of (thiophen-2-ylmethylidene)aminothiourea allows for modifications that can fine-tune its interactions with biological systems, making it a valuable tool in medicinal chemistry.

The latest studies on derivatives of this compound have highlighted their potential as inhibitors of enzymes involved in inflammatory processes. For instance, modifications to the thiourea moiety have been shown to enhance binding affinity to certain proteases, which are key targets in the development of anti-inflammatory drugs. These findings underscore the importance of (thiophen-2-ylmethylidene)aminothiourea as a scaffold for further chemical exploration.

Furthermore, the compound's structural features make it suitable for investigating interactions with DNA and RNA. The thiophene ring can intercalate with nucleic acids, while the aminothiourea group can form hydrogen bonds with biomolecules. This dual capability has opened up avenues for research into potential applications in gene therapy and nucleic acid-based drug delivery systems. The ability to modulate these interactions through structural modifications offers a promising route to developing novel therapeutic agents.

In addition to its pharmacological potential, (thiophen-2-ylmethylidene)aminothiourea has also been explored in materials science applications. Its unique electronic properties make it a candidate for use in organic semiconductors and other advanced materials. The compound's ability to undergo various chemical transformations allows researchers to tailor its properties for specific applications, such as optoelectronic devices and sensors.

The synthesis of (thiophen-2-ylmethylidene)aminothiourea itself is an intriguing challenge that has driven innovation in synthetic chemistry. Recent advances in catalytic methods have enabled more efficient and scalable production processes for this compound. These developments not only facilitate research but also open up possibilities for industrial applications where high-purity compounds are required.

The future prospects for this compound are vast, with ongoing research aiming to uncover new applications and refine existing ones. As our understanding of biological systems continues to evolve, so too will our ability to harness the potential of molecules like (thiophen-2-ylmethylidene)aminothiourea. Whether through drug discovery or materials science, this compound stands at the forefront of innovation, offering a glimpse into what future chemical research may hold.